Cas no 1829-23-8 (1,2-Benziodoxol-3(1H)-one,1,1'-oxybis- (7CI,9CI))

1,2-Benziodoxol-3(1H)-one,1,1'-oxybis- (7CI,9CI) structure
1829-23-8 structure
Product Name:1,2-Benziodoxol-3(1H)-one,1,1'-oxybis- (7CI,9CI)
CAS No:1829-23-8
MF:C14H8I2O5
MW:510.019268989563
CID:236402
PubChem ID:326938
Update Time:2025-04-19

1,2-Benziodoxol-3(1H)-one,1,1'-oxybis- (7CI,9CI) Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benziodoxol-3(1H)-one,1,1'-oxybis- (7CI,9CI)
    • 1-[(3-oxo-1λ<sup>3</sup>,2-benziodoxol-1-yl)oxy]-1λ<sup>3</sup>,2-benziodoxol-3-one
    • 1-Hydroxy-1.2-benzjodoxolinon-(3)-anhydrid
    • AC1L6ZFJ
    • NSC364375
    • o-Iodosobenzoesaeureanhydrid
    • DTXSID00316118
    • NSC-364375
    • NSC 364375
    • 1829-23-8
    • Inchi: 1S/C14H8I2O5/c17-13-9-5-1-3-7-11(9)15(19-13)21-16-12-8-4-2-6-10(12)14(18)20-16/h1-8H
    • InChI Key: NOJSWYSHFRRUMU-UHFFFAOYSA-N
    • SMILES: I1(C2C=CC=CC=2C(=O)O1)OI1C2C=CC=CC=2C(=O)O1

Computed Properties

  • Exact Mass: 509.84514
  • Monoisotopic Mass: 509.846
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 417
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 61.8Ų

Experimental Properties

  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • PSA: 61.83
  • LogP: 3.75620

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